(4,6-Dichloro-[1,3,5]triazin-2-yl)-(3-fluoro-4-methyl-phenyl)-amine

• Molecular Formula: C10H7Cl2FN4
• Molecular Weight: 273.09 g/mol
• IUPAC Name: 4,6-dichloro-N-(3-fluoro-4-methylphenyl)-1,3,5-triazin-2-amine
• InChI: InChI=1S/C10H7Cl2FN4/c1-5-2-3-6(4-7(5)13)14-10-16-8(11)15-9(12)17-10/h2-4H,1H3,(H,14,15,16,17)
• InChI Key: HOHZYQVSTNBIRI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC2=NC(=NC(=N2)Cl)Cl)F

Description

(4,6-Dichloro-[1,3,5]triazin-2-yl)-(3-fluoro-4-methyl-phenyl)-amine is a useful research compound. Its molecular formula is C10H7Cl2FN4 and its molecular weight is 273.09 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

To cyanuric chloride (1.4821 g, 8 mmol) dissolved in acetone (115 mL) stiffing at 0-5° C., was added a solution of 3-fluoro-4-methylaniline (1.0017 g, 8 mmol) in acetone (15 mL) followed by the addition of 2.5 N NaOH (3.2 mL, 8 mmol). The reaction mixture was allowed to stir at 0-5° C. for 1 hour under nitrogen. The reaction mixture was poured over crushed ice and neutralized with 10% NaOH. The solid that formed was collected by vacuum filtration and the resulting solid was dried overnight under vacuum. The product was used with no further purification, (156a, 1.88 g, 86%), mp 130° C.; HPLC: Inertsil ODS-3V C 18, 40:30:30 [KH2PO4 (0.01M, pH 3.2): CH3OH: CH3CN], 264 nm, Rt 36.8 min, 99.1% purity;